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Compound of Interest

Compound Name: Terbuthylazine

Cat. No.: B1195847 Get Quote

The combination of terbuthylazine and mesotrione presents a potent synergistic partnership in

the control of a broad spectrum of weed species, proving particularly effective in maize

cultivation.[1] This guide provides a comprehensive comparison of this herbicide combination

with other market alternatives, supported by experimental data to inform researchers,

scientists, and professionals in drug and herbicide development. The distinct modes of action

of terbuthylazine, a photosystem II inhibitor, and mesotrione, a 4-hydroxyphenylpyruvate

dioxygenase (HPPD) inhibitor, result in enhanced weed control through both foliar and soil

activity.[1]

Comparative Efficacy Data
The following table summarizes the quantitative data on the efficacy of terbuthylazine in

combination with mesotrione and its comparison with other herbicides across various weed

species. Data is presented as a percentage of weed control.
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Weed
Species

Terbuthyl
azine +
Mesotrio
ne

Terbuthyl
azine + S-
metolachl
or

Atrazine
+
Mesotrio
ne

Atrazine
Terbuthyl
azine

Referenc
e

Amaranthu

s

retroflexus

(Redroot

pigweed)

-
91% (PRE

& EPOST)
- - - [1]

Chenopodi

um album

(Common

lambsquart

ers)

-
Good

efficacy
- - - [1]

Echinochlo

a crus-galli

(Barnyard

grass)

-

88%

(PRE),

83% (PRE)

- - - [1]

Commelina

benghalen

sis

(Benghal

dayflower)

- -
up to

89.3%

up to

70.5%

up to

91.3%
[2]

Grasses

(general)
- -

70% (+

glyphosate

)

up to

76.3%

up to

87.5%
[2][3]

Broadleaf

weeds

(general)

Effective - Effective
up to

93.8%

up to

93.8%
[2][3]

Digitaria

insularis

(Sourgrass

)

- - - -
76.3% -

92%
[2]
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Volunteer

Soybeans
- - 72% - 99% 72% - 99% 72% - 99% [3]

Bidens

subalterna

ns

(Beggartick

s)

- - 72% - 99% 72% - 99% 72% - 99% [3]

Russian

thistle

90% or

more
- - - - [4]

Common

sunflower

90% or

more
- - - - [4]

Green

foxtail

>88%

(PRE)
- - - - [4]

Kochia >90% - - - - [4]

Palmer

amaranth
- - - <90% 83-85% [4]

Crabgrass - - - <85% <85% [4]

PRE: Pre-emergence, EPOST: Early post-emergence

Experimental Protocols
Field Trial Methodology for Efficacy Assessment

A representative experimental protocol for evaluating the efficacy of herbicide combinations in

maize is detailed below, based on common practices cited in the literature.[1][2][5]

Site Selection and Preparation: Field trials are conducted in locations with a known history of

heavy weed infestation. The soil is prepared according to standard agricultural practices for

maize cultivation.

Experimental Design: A randomized complete block design is typically employed with

multiple replications (e.g., three or four) for each treatment. Plots are of a standardized size.
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Treatments:

Untreated control.

Terbuthylazine and mesotrione applied as a tank-mix or pre-formulated mixture at

specified rates.

Comparative treatments including other herbicide combinations (e.g., terbuthylazine + S-

metolachlor, atrazine + mesotrione) and individual active ingredients.

Application: Herbicides are applied at different timings, such as pre-emergence (PRE) after

sowing but before crop and weed emergence, and early post-emergence (EPOST) when

weeds have reached a specific growth stage (e.g., 2-4 leaves). Applications are made using

a calibrated sprayer to ensure uniform coverage.

Data Collection:

Weed Control Efficacy: Visual assessments of weed control are conducted at set intervals

after application (e.g., 14, 28, and 56 days). Efficacy is rated on a percentage scale where

0% represents no control and 100% represents complete weed death.

Crop Phytotoxicity: Maize plants are visually inspected for any signs of injury (e.g.,

stunting, chlorosis, necrosis) and rated on a scale.

Weed Density and Biomass: In some studies, weed counts per unit area and the dry

weight of weed biomass are measured to provide quantitative data.

Statistical Analysis: The collected data are subjected to analysis of variance (ANOVA) to

determine the statistical significance of differences between treatments.

Mode of Action and Synergism
The enhanced efficacy of the terbuthylazine and mesotrione combination is attributed to their

complementary modes of action.
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Caption: Dual herbicide mode of action on a weed cell.

Experimental Workflow
The following diagram illustrates a typical workflow for a field experiment designed to evaluate

the efficacy of herbicide combinations.
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Phase 1: Planning & Setup
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Caption: Standard workflow for herbicide efficacy field trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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